![molecular formula C11H20N2O2 B7512485 N-[3-(azepan-1-yl)-3-oxopropyl]acetamide](/img/structure/B7512485.png)
N-[3-(azepan-1-yl)-3-oxopropyl]acetamide
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Overview
Description
N-[3-(azepan-1-yl)-3-oxopropyl]acetamide, also known as AOA, is a chemical compound that has been extensively studied for its various applications in scientific research. It is a derivative of the amino acid proline and is commonly used as a precursor in the synthesis of other compounds.
Mechanism of Action
N-[3-(azepan-1-yl)-3-oxopropyl]acetamide acts as a competitive inhibitor of the enzyme prolyl-tRNA synthetase (PRS). This enzyme is responsible for attaching the amino acid proline to its corresponding tRNA molecule during protein synthesis. By inhibiting PRS, this compound disrupts the normal function of the enzyme and prevents the synthesis of proline-containing proteins.
Biochemical and Physiological Effects:
The inhibition of PRS by this compound has been shown to have various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the synthesis of proline-containing proteins that are necessary for cell survival. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of proline-containing cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(azepan-1-yl)-3-oxopropyl]acetamide in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation of using this compound is its potential toxicity, which must be carefully considered when designing experiments.
Future Directions
There are many potential future directions for the study of N-[3-(azepan-1-yl)-3-oxopropyl]acetamide. For example, further research could be conducted to explore its potential as a drug candidate for the treatment of cancer and other diseases. Additionally, the mechanism of action of this compound could be further elucidated through structural studies and biochemical assays. Finally, the synthesis of this compound and its derivatives could be optimized to improve their efficiency and yield.
Synthesis Methods
N-[3-(azepan-1-yl)-3-oxopropyl]acetamide can be synthesized through a reaction between proline and acetic anhydride. The reaction yields this compound as a white crystalline powder. The purity of this compound can be increased through recrystallization from ethanol.
Scientific Research Applications
N-[3-(azepan-1-yl)-3-oxopropyl]acetamide has been used in various scientific research applications, including the synthesis of peptides and the study of enzyme-catalyzed reactions. It has also been studied for its potential use as a drug candidate for the treatment of cancer and other diseases.
properties
IUPAC Name |
N-[3-(azepan-1-yl)-3-oxopropyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-10(14)12-7-6-11(15)13-8-4-2-3-5-9-13/h2-9H2,1H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FECATOJFJLXRHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC(=O)N1CCCCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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